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Compound of Interest

Compound Name: Cyclopentyl acetate

Cat. No.: B3058972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of cyclopentyl acetate, a versatile ester

with significant applications across various industries. It details its synthesis through different

catalytic methods, explores its primary uses, and presents relevant quantitative data and

experimental protocols to support further research and development.

Introduction
Cyclopentyl acetate (CAS No. 933-05-1) is a colorless liquid ester recognized for its

characteristic fruity and floral aroma, often reminiscent of apple and ylang-ylang.[1][2] As an

important organic solvent and a key fragrance component, it finds extensive use in the

formulation of perfumes, cosmetics, and a variety of household products.[2][3] Furthermore, its

role as a chemical intermediate is gaining attention, particularly in the synthesis of more

complex molecules for the pharmaceutical industry.[4][5] This guide serves as a technical

resource, consolidating key information on its synthesis and diverse applications.

Synthesis of Cyclopentyl Acetate
The primary route for synthesizing cyclopentyl acetate is the Fischer esterification of

cyclopentanol with acetic acid or its derivatives, such as acetic anhydride, in the presence of an

acid catalyst.[6][7] The reaction is a reversible equilibrium, and various strategies are employed

to drive it towards the product side, including the use of excess reactants or removal of water.
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Catalytic Methods
Several types of catalysts can be employed to facilitate the esterification process:

Homogeneous Acid Catalysts: Mineral acids like sulfuric acid (H₂SO₄) and p-toluenesulfonic

acid (PTSA) are effective and commonly used.[8][9] They operate in the same phase as the

reactants, leading to high reaction rates.

Heterogeneous Solid Acid Catalysts: To overcome the separation and corrosion issues

associated with homogeneous catalysts, solid acid catalysts are widely used. These include:

Ion-Exchange Resins: Sulfonic acid-based cation exchange resins (e.g., D005, DNW,

Amberlyst-15) have demonstrated high conversion rates and selectivity under mild

conditions.[3][9][10]

Clays: Natural montmorillonite clays have been shown to effectively catalyze the

esterification of cyclopentanol with acetic acid.[11]

Sulfated Zirconia: This is another solid superacid catalyst that shows high activity in

esterification reactions.[9]

Data on Synthesis of Cyclopentyl Acetate
The efficiency of cyclopentyl acetate synthesis is highly dependent on the chosen method

and reaction parameters. The following table summarizes quantitative data from various

catalytic systems.
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Experimental Protocols
Protocol 1: Synthesis via Solid Acid Resin Catalyst
This protocol is based on a continuous process involving a fixed-bed reactor followed by a

catalytic distillation tower, as described in patent literature.[3]

1. Reaction Setup:

A fixed-bed reactor is packed with a sulfonic acid type cation exchange resin catalyst (e.g.,
D005).[3]
The reactor is connected to a catalytic distillation tower for continuous separation and further
reaction.

2. Procedure:

A mixture of cyclopentene and acetic acid (e.g., molar ratio of 1:2.2) is prepared and pre-
mixed.[3]
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The reactant mixture is continuously fed into the fixed-bed reactor.
The reaction is maintained at a temperature of 60-80°C and a pressure of 0.1-0.3 MPa.[3]
The space velocity is controlled (e.g., 1.1 h⁻¹).[3]
The effluent from the reactor, containing cyclopentyl acetate, unreacted starting materials,
and byproducts, is fed into a catalytic distillation tower.
In the tower, the esterification continues, driving the conversion of cyclopentene to near
completion.
Unreacted cyclopentene is separated and discharged from the top of the tower.[3]
The final product, a mixture of cyclopentyl acetate and acetic acid, is collected from the
bottom of the tower for further purification.[3]

Protocol 2: Synthesis using Clay Catalyst
This protocol describes a batch synthesis process using a natural clay catalyst.[11]

1. Reaction Setup:

A 50 ml two-necked round-bottom flask is equipped with a reflux condenser and a magnetic
stirrer.

2. Procedure:

Add cyclopentanol (5 mmol, 0.43 g) and glacial acetic acid (50 mmol, 3 g) to the flask.[11]
Add the natural montmorillonite clay catalyst (0.1 g).[11]
Heat the mixture to reflux temperature (116°C) with constant stirring.[11]
Monitor the reaction progress using Thin Layer Chromatography (TLC).
Upon completion, cool the reaction mixture to room temperature.

3. Work-up and Purification:

Add ethyl acetate (10 ml) to the mixture and filter to remove the catalyst.[11]
Transfer the filtrate to a separatory funnel and wash it three times with a saturated sodium
bicarbonate (NaHCO₃) solution (3 x 10 ml) to neutralize excess acetic acid.[11]
Wash the organic layer with water (2 x 10 ml).[11]
Dry the organic layer over anhydrous sodium sulfate.
Evaporate the solvent using a rotary evaporator to obtain the pure cyclopentyl acetate
product.[11]
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Synthesis and Purification Workflow
The diagram below illustrates a generalized workflow for the synthesis of cyclopentyl acetate
via Fischer esterification, followed by a standard purification process.
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Cyclopentyl Acetate Synthesis Workflow
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A generalized workflow for the synthesis and purification of cyclopentyl acetate.
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Applications of Cyclopentyl Acetate
Cyclopentyl acetate's utility spans several key industrial sectors due to its favorable physical

and chemical properties.

Fragrance and Perfumery
The primary application of cyclopentyl acetate is in the fragrance industry.[12] It possesses a

pleasant, fruity, and floral scent profile, making it a valuable component in fine perfumes,

soaps, shampoos, detergents, and other household products.[1] Its chemical stability in various

media gives it an advantage over some natural oils like ylang-ylang, which it can effectively

mimic or complement.[1]

Solvents
Cyclopentyl acetate serves as an effective organic solvent. It is used in the manufacturing of

lacquers, varnishes, and paints.[2] As environmental regulations become more stringent,

acetate solvents are increasingly seen as replacements for more hazardous solvents like

ketones and aromatic hydrocarbons.[3] Its properties are comparable to other eco-friendly

ether solvents like cyclopentyl methyl ether (CPME), which is noted for its high boiling point,

hydrophobicity, and stability.[13][14]

Chemical Intermediate
Cyclopentyl acetate is a valuable intermediate in organic synthesis. For instance, it is a

precursor in one of the preparation methods for cyclopentanol.[4] In the broader context of drug

development, chemical intermediates are the essential building blocks for creating Active

Pharmaceutical Ingredients (APIs).[5][15] The quality and purity of intermediates like

cyclopentyl acetate are critical as they directly influence the safety and efficacy of the final

drug product.[16] While not a direct API precursor in many known drugs, its structural motif is

relevant, and it serves as a starting point for synthesizing more complex cyclopentane

derivatives.[17]

Applications Overview
The following diagram illustrates the primary application areas stemming from the core

compound, cyclopentyl acetate.
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Applications of Cyclopentyl Acetate

Cyclopentyl Acetate

Fragrance Industry Solvent Applications Chemical Intermediate

Perfumes & Colognes Soaps & Cosmetics Household Products Paints & Coatings Lacquers & Varnishes Pharmaceutical Synthesis
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Key application areas for cyclopentyl acetate.

Physical and Chemical Properties
A summary of the key physical and chemical properties of cyclopentyl acetate is provided in

the table below.
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Property Value Reference(s)

CAS Number 933-05-1 [2][18]

Molecular Formula C₇H₁₂O₂ [2][18]

Molecular Weight 128.17 g/mol [18]

Boiling Point 159-197.6 °C [2][18]

Flash Point 43.6 °C [2][18]

Density ~0.95-0.98 g/cm³ [2][18]

Appearance Colorless Liquid [2]

Odor Fruity, apple-like, floral [2]

Vapor Pressure 2.55 mmHg @ 25°C [2][18]

Solubility
Soluble in alcohol; sparingly

soluble in water
[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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